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Compound of Interest

Compound Name: Monoisodecyl Phthalate-d4

Cat. No.: B13828099

For Researchers, Scientists, and Drug Development Professionals

Introduction

Monoisodecyl Phthalate (MIDP) is the primary monoester metabolite of the high-production-
volume plasticizer, Diisodecyl Phthalate (DIDP). Understanding the metabolic fate and
biological activity of DIDP is critical for assessing human exposure and potential toxicological
effects. The deuterated form, Monoisodecyl Phthalate-d4 (MIDP-d4), serves as an
indispensable internal standard for the accurate quantification of MIDP in complex biological
matrices. This technical guide provides a comprehensive overview of the derivatives of MIDP,
focusing on its oxidized metabolites. It includes quantitative physicochemical and spectral data,
detailed experimental protocols for analysis, and an exploration of the known biological
signaling pathways.

Physicochemical Properties of Monoisodecyl
Phthalate and Its Oxidized Metabolites

The accurate identification and quantification of Monoisodecyl Phthalate and its derivatives rely
on a thorough understanding of their physicochemical properties. These properties are
summarized in the table below.
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Molecular
Compound o Molecular .
Abbreviation Weight (g/mol  IUPAC Name
Name Formula )
2-(8-
Monoisodecyl methylnonoxycar
MIDP C18H2604 306.40[1][2] )
Phthalate bonyl)benzoic
acid[2]
2-{[(6-hydroxy-2-
Mono-hydroxy- i Ihy I)y |
ropylhe 0X
isodecyl MHIDP C18H260s5 322.39 propyinepty y
carbonyl}benzoic
Phthalate )
acid[3]
2-{[(6-0x0-2-
Mono-oxo- Ihepty)oxy]
ropylhe 0X
isodecyl MOIDP C18H2405 320.38[4][5] propymep y
carbonyl}benzoic
Phthalate ]
acid[5]
2-(9-
Mono-carboxy-
) ] carboxynonan-2-
isononyl MCINP C18H240s6 336.38[6]
yloxycarbonyl)be
Phthalate ) )
nzoic acid[7]
Monoisodecyl ]
MIDP-d4 C18H22D404 310.42 Not Available

Phthalate-d4

Metabolic Pathway of Diisodecyl Phthalate (DIDP)

The metabolism of DIDP is a multi-step process initiated by hydrolysis to MIDP, which is then

further oxidized to more polar, excretable compounds.[1] These oxidized metabolites are

considered key biomarkers for assessing human exposure to DIDP.[1]
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Diisodecyl Phthalate (DIDP)

Hydrolysis (Esterases)

Monoisodecyl Phthalate (MIDP)

Oxidation (Hydroxylation) Oxidation

Mono-hydroxy-isodecyl Phthalate (MHIDP) Mono-oxo-isodecyl Phthalate (MOIDP)

Further Oxidation

Mono-carboxy-isononyl Phthalate (MCIiNP)

P> Glucuronidation & Excretion |-
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Sample Preparation

1. Urine Sample (100 pL)

y

2. Spike with Internal Standards (e.g., MIDP-d4)

l

3. Enzymatic Hydrolysis (B-glucuronidase)

l

4. Solid-Phase Extraction (SPE)

l

5. Elution & Reconstitution

4 LC-MS/M,VS Analysis A

6. HPLC Separation (C18 column)

l

7. Tandem Mass Spectrometry (ESI-, MRM)

:

8. Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Derivatives of
Monoisodecyl Phthalate-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13828099#derivatives-of-monoisodecyl-phthalate-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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